Cas no 1556798-16-3 (5-Chloro-2-cyclopropylbenzoic acid)

• Product Name: 5-Chloro-2-cyclopropylbenzoic acid
• CAS No: 1556798-16-3
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 5706212
• PubChem ID: 84014715
• Update Time: 2025-10-29

5-Chloro-2-cyclopropylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-cyclopropylbenzoic acid
• 1556798-16-3
• EN300-705549
• SCHEMBL18334424
• 5-Chloro-2-cyclopropylbenzoicacid
• Benzoic acid, 5-chloro-2-cyclopropyl-

• Inchi： 1S/C10H9ClO2/c11-7-3-4-8(6-1-2-6)9(5-7)10(12)13/h3-6H,1-2H2,(H,12,13)
• InChI Key： SFEJVLGCWYBHIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)C1CC1

Computed Properties

• Exact Mass: 196.0291072g/mol
• Monoisotopic Mass: 196.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 306.2±35.0 °C(Predicted)
• pka: 3.77±0.36(Predicted)

Additional information on 5-Chloro-2-cyclopropylbenzoic acid

5-Chloro-2-cyclopropylbenzoic acid (CAS No. 1556798-16-3): An Overview of Its Properties and Applications in Modern Research

5-Chloro-2-cyclopropylbenzoic acid (CAS No. 1556798-16-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by a benzoic acid core substituted with a chloro group at the 5-position and a cyclopropyl group at the 2-position, making it an intriguing subject for both academic and industrial research.

The molecular formula of 5-Chloro-2-cyclopropylbenzoic acid is C₁₀H₉ClO₂, with a molecular weight of approximately 198.63 g/mol. The presence of the chloro and cyclopropyl substituents imparts distinct chemical properties to the molecule, such as enhanced lipophilicity and structural rigidity. These properties make it an attractive candidate for the development of new drugs and materials.

In the realm of pharmaceutical research, 5-Chloro-2-cyclopropylbenzoic acid has shown promise as a lead compound for the synthesis of novel therapeutic agents. Recent studies have explored its potential as an anti-inflammatory agent, owing to its ability to modulate specific inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity in vitro, suggesting its potential for further development into drug candidates.

Beyond its pharmaceutical applications, 5-Chloro-2-cyclopropylbenzoic acid has also been investigated for its use in materials science. Its unique chemical structure makes it suitable for the synthesis of functional polymers and coatings. Researchers at the University of California, Berkeley, have reported the successful incorporation of this compound into polymer matrices, resulting in materials with improved thermal stability and mechanical strength. These findings open up new avenues for the development of advanced materials with enhanced performance characteristics.

The synthetic chemistry of 5-Chloro-2-cyclopropylbenzoic acid has also been a focus of recent research. Efficient synthetic routes have been developed to produce this compound on a larger scale, which is crucial for its practical applications. One notable method involves the reaction of 2-bromobenzoic acid with cyclopropylmagnesium chloride followed by chlorination at the 5-position. This multi-step synthesis has been optimized to achieve high yields and purity, making it feasible for industrial-scale production.

In addition to its chemical properties, the environmental impact of 5-Chloro-2-cyclopropylbenzoic acid is an important consideration. Studies have shown that this compound exhibits low toxicity and minimal environmental persistence when used under controlled conditions. However, proper handling and disposal protocols are essential to ensure environmental safety.

The future prospects for 5-Chloro-2-cyclopropylbenzoic acid are promising. Ongoing research is focused on expanding its applications in drug discovery, materials science, and other fields. Collaborative efforts between academic institutions and industry partners are driving innovation and accelerating the development of new products based on this versatile compound.

In conclusion, 5-Chloro-2-cyclopropylbenzoic acid (CAS No. 1556798-16-3) is a multifaceted organic compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing various scientific disciplines.